Cas no 1355231-24-1 (C-(6-BroMo-5-Methyl-pyridin-3-yl)-MethylaMine)

• Product Name: C-(6-BroMo-5-Methyl-pyridin-3-yl)-MethylaMine
• CAS No: 1355231-24-1
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 4592853
• PubChem ID: 102544483
• Update Time: 2025-10-29

C-(6-BroMo-5-Methyl-pyridin-3-yl)-MethylaMine Chemical and Physical Properties

Names and Identifiers

• C-(6-BroMo-5-Methyl-pyridin-3-yl)-MethylaMine
• (6-Bromo-5-methylpyridin-3-yl)methanamine
• 3-Pyridinemethanamine, 6-bromo-5-methyl-
• CS-0258259
• 1355231-24-1
• EN300-696018

• Inchi： 1S/C7H9BrN2/c1-5-2-6(3-9)4-10-7(5)8/h2,4H,3,9H2,1H3
• InChI Key： ZHEUZZIEFCEYNK-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=C(C)C=C1CN

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on C-(6-BroMo-5-Methyl-pyridin-3-yl)-MethylaMine

Introduction to C-(6-BroMo-5-Methyl-pyridin-3-yl)-Methylamine (CAS No. 1355231-24-1)

C-(6-BroMo-5-Methyl-pyridin-3-yl-Methylamine) is a specialized organic compound with the CAS number 1355231-24-1. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of a brominated pyridine ring and a methylamine side chain makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure, characterized by a 6-BroMo substituent on a 5-Methyl-pyridin-3-yl backbone, positions it as a valuable building block for further chemical modifications. Such modifications are crucial in the development of novel pharmaceuticals, particularly in the realm of targeted therapies and precision medicine. The bromine atom on the pyridine ring offers a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. C-(6-BroMo-5-Methyl-pyridin-3-yl-Methylamine) has been explored as a potential precursor in the synthesis of kinase inhibitors, which play a critical role in cancer therapy. Kinases are enzymes that regulate numerous cellular processes, and their overactivity is often associated with tumor growth and progression. By targeting specific kinases, researchers aim to develop treatments that can selectively inhibit these pathways without affecting normal cellular functions.

The incorporation of the Methylamine group into the molecule enhances its solubility and bioavailability, making it more suitable for biological studies. This feature is particularly important in drug development, where pharmacokinetic properties are paramount. Additionally, the methylamine moiety can serve as a linker for attaching other functional groups, enabling the creation of complex molecular architectures.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of C-(6-BroMo-5-Methyl-pyridin-3-yl-Methylamine) with target proteins. These studies have revealed its potential as an antagonist for certain receptors involved in neurological disorders. The ability to computationally model molecular interactions has significantly accelerated the drug discovery process, allowing for rapid screening of compounds with desired properties.

The synthesis of C-(6-BroMo-5-Methyl-pyridin-3-yl-Methylamine) involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The bromination step is particularly critical, as it introduces the reactive site necessary for subsequent transformations. Researchers have optimized synthetic routes to minimize side reactions and maximize efficiency, ensuring that the final product meets stringent quality standards.

In conclusion, C-(6-BroMo-5-Methyl-pyridin-3-yl-Methylamine) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow even further.